Cas no 64625-37-2 ((E)-1-O-Feruloyl-beta-D-glucopyranose)

• Product Name: (E)-1-O-Feruloyl-beta-D-glucopyranose
• CAS No: 64625-37-2
• MF: C₁₆H₂₀O₉
• MW: 356.324605941772
• CID: 2033182
• PubChem ID: 13962928
• Update Time: 2025-04-21

(E)-1-O-Feruloyl-beta-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• (E)-1-O-Feruloyl-beta-D-glucopyranose
• 1-O-(E)-feruloyl-beta-D-glucopyranose
• 1-O-(E)-feruloyl-beta-glucopyranoside
• 1-O-(E)-p-feruloyl-beta-D-glucopyranose
• 1-O-Feruloyl-β-glucose
• ferulic acid beta-D-glucopyranosyl ester
• feruloylglucose
• feruoyl glucose
• trans-p-feruloyl beta-D-glucopyranoside
• trans-p-feruloyl-beta-D-glucopyranoside
• NCGC00385766-01
• D93553
• 64625-37-2
• A-D-glucoside
• CHEBI:81321
• 1-[3-(4-Hydroxy-3-Methoxyphenyl)-2-propenoate] beta-D-Glucopyranose
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• Ferulic Acid Acyl-beta-D-glucoside
• (E)-4'-hydroxy-3'-methoxycinnamoyl-beta-D-glucopyranose
• Q27155259
• Ferulic acid acyl-
• CHEMBL1778418
• AKOS040758313
• HY-N7715
• DTXSID501289981
• 1-[3-(4-Hydroxy-3-Methoxyphenyl)-2-propenoate] ss-D-Glucopyranose
• C17759
• 1-O-(E)-feruloyl-beta-D-glucose
• (2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl 3-(4-hydroxy-3-methoxyphenyl)acrylate
• AS-78421
• 7196-71-6
• 1-O-[(E)-feruloyl]-beta-D-glucose
• 1-O-trans-feruloyl-beta-D-glucopyranoside
• 1-O-feruloyl-beta-D-glucose
• 1-Feruloyl-D-glucose
• 1-O-feruloyl-beta-glucose
• Ferulic acid acyl-??-D-glucoside
• CS-0135611
• SCHEMBL20944781
• 1-O-[(2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]-beta-D-glucopyranose
• 1-O-feruloyl-beta-D-glucoside
• (-)-trans-p-Feruloyl beta-D-glucopyranoside
• 1-O-Feruloylglucose
• 1-O-(E)-feruloyl-β-D-glucopyranoside
• 1-O-((E)-feruloyl)-beta-D-glucose
• trans-p-Feruloyl I(2)-D-glucopyranoside

• Inchi： 1S/C16H20O9/c1-23-10-6-8(2-4-9(10)18)3-5-12(19)25-16-15(22)14(21)13(20)11(7-17)24-16/h2-6,11,13-18,20-22H,7H2,1H3/b5-3+/t11-,13-,14+,15-,16+/m1/s1
• InChI Key： JWRQVQWBNRGGPK-PMQCXRHVSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC(/C=C/C1C=CC(=C(C=1)OC)O)=O

Computed Properties

• Exact Mass: 356.11073221g/mol
• Monoisotopic Mass: 356.11073221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acid glycosides